Cas no 67330-54-5 (2-Ethyl-6-isopropylphenyl isothiocyanate)

2-Ethyl-6-isopropylphenyl isothiocyanate structure
67330-54-5 structure
Product Name:2-Ethyl-6-isopropylphenyl isothiocyanate
CAS No:67330-54-5
MF:C12H15NS
MW:205.31920170784
CID:863210
PubChem ID:144234
Update Time:2025-04-19

2-Ethyl-6-isopropylphenyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

    • 2-Ethyl-6-isopropylphenyl isothiocyanate
    • 1-ethyl-2-isothiocyanato-3-propan-2-ylbenzene
    • 1-Ethyl-3-isopropyl-2-isothiocyanatobenzene #
    • 2-ethyl-6-isopropylphenyl-isothiocyanate
    • 1-Ethyl-3-isopropyl-2-isothiocyanatobenzene
    • DTXSID50217681
    • SCHEMBL1457486
    • 67330-54-5
    • Inchi: 1S/C12H15NS/c1-4-10-6-5-7-11(9(2)3)12(10)13-8-14/h5-7,9H,4H2,1-3H3
    • InChI Key: HCOAPUYALIBFCM-UHFFFAOYSA-N
    • SMILES: S=C=NC1C(=CC=CC=1C(C)C)CC

Computed Properties

  • Exact Mass: 205.093
  • Monoisotopic Mass: 205.093
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 44.4Ų

Experimental Properties

  • Density: 0.98
  • Boiling Point: 306.9°C at 760 mmHg
  • Flash Point: 144.6°C
  • Refractive Index: 1.538
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